Cas no 848818-60-0 (1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-)

• Product Name: 1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-
• CAS No: 848818-60-0
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 3232875
• PubChem ID: 86039217
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-
• 848818-60-0
• SCHEMBL6519027
• DB-180358
• 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carboxylic acid fluoride
• 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbonyl fluoride
• YHDZEWWJNZTQGS-UHFFFAOYSA-N

• Inchi： 1S/C9H11FN2O2/c10-9(13)7-5-11-12(6-7)8-3-1-2-4-14-8/h5-6,8H,1-4H2
• InChI Key： YHDZEWWJNZTQGS-UHFFFAOYSA-N
• SMILES： C(F)(C1=CN(C2OCCCC2)N=C1)=O

Computed Properties

• Exact Mass: 198.08045576Da
• Monoisotopic Mass: 198.08045576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes